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Compound of Interest

Compound Name: 5-Chloro-2-fluoro-3-methylpyridine

Cat. No.: B1461803 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 5-Chloro-2-fluoro-3-
methylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block
5-Chloro-2-fluoro-3-methylpyridine, also known as 5-Chloro-2-fluoro-3-picoline, is a

halogenated pyridine derivative that has emerged as a critical building block in various fields of

chemical synthesis. Its strategic substitution pattern, featuring chloro, fluoro, and methyl groups

on the pyridine ring, imparts a unique combination of reactivity and stability, making it an

indispensable intermediate.[1] This guide provides a comprehensive overview of its core

physicochemical properties, experimental methodologies for their characterization, and insights

into its applications.

The significance of 5-Chloro-2-fluoro-3-methylpyridine is most pronounced in the

pharmaceutical and agrochemical sectors. In drug development, it serves as a key intermediate

in the synthesis of complex Active Pharmaceutical Ingredients (APIs), including those targeted

for cardiovascular diseases.[1] In agriculture, it is utilized in the production of effective, next-

generation pesticides that balance efficacy with environmental consciousness.[1] Furthermore,

its utility extends to material science, where it can be incorporated into polymers to enhance

their physical and chemical characteristics, leading to the development of high-performance

materials.[1]
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Core Physicochemical Characteristics
The properties of 5-Chloro-2-fluoro-3-methylpyridine are dictated by the interplay of its

constituent functional groups. The electronegative fluorine and chlorine atoms influence the

electron density of the pyridine ring, while the methyl group provides a site for further

functionalization.

Property Value Source(s)

Molecular Formula C₆H₅ClFN [2]

Molecular Weight 145.56 g/mol [2][3]

CAS Number 375368-84-6 [2][4]

Appearance
Solid; White to Almost white

powder or lump
[2][5]

Purity Typically ≥98% [2][4]

InChI Key
JUDDLKSLYAIQDR-

UHFFFAOYSA-N
[2]

Stability
Stable under normal storage

conditions
[6]

Synonyms

5-Chloro-2-fluoro-3-picoline, 2-

fluoro-3-methyl-5-

chloropyridine

[2]

Structural and Spectroscopic Profile
Molecular Structure
The unique arrangement of substituents on the pyridine core is fundamental to the compound's

reactivity. The fluorine atom at the 2-position and the chlorine atom at the 5-position create

specific electronic properties and offer distinct handles for synthetic transformations, such as

nucleophilic aromatic substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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